Cas no 1398559-29-9 (2-(azetidin-3-yl)ethanamine)

• Product Name: 2-(azetidin-3-yl)ethanamine
• CAS No: 1398559-29-9
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD31642820
• CID: 5521249
• Update Time: 2026-03-10

2-(azetidin-3-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)ethan-1-amine
• 2-(3-Azetidinyl)ethanamine
• 2-(azetidin-3-yl)ethanamine

• MDL： MFCD31642820
• Inchi： 1S/C5H12N2/c6-2-1-5-3-7-4-5/h5,7H,1-4,6H2
• InChI Key： LMDKYZLASPVWHX-UHFFFAOYSA-N
• SMILES： N1CC(CCN)C1

Additional information on 2-(azetidin-3-yl)ethanamine

Introduction to 2-(Azetidin-3-yl)ethanamine (CAS No. 1398559-29-9)

2-(Azetidin-3-yl)ethanamine, with the CAS number 1398559-29-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which features an azetidine ring connected to an ethylamine group. The azetidine ring, a four-membered heterocyclic compound, imparts distinct chemical and biological properties to the molecule, making it a valuable building block in the synthesis of various bioactive compounds.

The chemical formula of 2-(azetidin-3-yl)ethanamine is C6H13N2, and it has a molecular weight of approximately 115.18 g/mol. The compound is typically synthesized through a series of well-documented chemical reactions, including the alkylation of azetidine with an appropriate alkylating agent followed by deprotection or functional group manipulation. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its application in pharmaceutical research.

In recent years, 2-(azetidin-3-yl)ethanamine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a precursor in the development of novel drugs targeting central nervous system (CNS) disorders. Research has shown that compounds derived from 2-(azetidin-3-yl)ethanamine can exhibit potent activity against various neurological conditions, including Alzheimer's disease, Parkinson's disease, and depression. The unique structural features of this compound allow it to interact with specific receptors and enzymes in the brain, modulating their activity in a manner that could lead to therapeutic benefits.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-(azetidin-3-yl)ethanamine as a scaffold for the design of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders by increasing the levels of serotonin in the brain. The researchers found that derivatives of 2-(azetidin-3-yl)ethanamine exhibited high selectivity and potency for serotonin transporters, suggesting their potential as next-generation antidepressants with improved efficacy and fewer side effects.

Beyond its applications in CNS disorders, 2-(azetidin-3-yl)ethanamine has also shown promise in other therapeutic areas. For instance, it has been investigated as a potential antiviral agent due to its ability to interfere with viral replication processes. A study published in Antiviral Research demonstrated that certain derivatives of 2-(azetidin-3-yl)ethanamine exhibited significant antiviral activity against herpes simplex virus (HSV) and human immunodeficiency virus (HIV). These findings suggest that this compound could serve as a lead structure for the development of new antiviral drugs.

In addition to its therapeutic potential, 2-(azetidin-3-yl)ethanamine has been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological systems and understanding molecular mechanisms. For example, researchers have utilized derivatives of this compound to study protein-protein interactions and enzyme kinetics. The ability to modify the azetidine ring and the ethylamine group allows for the creation of a wide range of analogs with varying properties, providing valuable insights into biological processes.

The safety profile of 2-(azetidin-3-yl)ethanamine is another important aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a drug candidate. However, as with any new chemical entity, thorough safety assessments are necessary to ensure its safe use in humans.

In conclusion, 2-(azetidin-3-yl)ethanamine (CAS No. 1398559-29-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic potential make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing medical science.